5-Bromo-pyridine-2-carboxylic acid (4-chloro-phenyl)-amide

• Molecular Formula: C12H8BrClN2O
• Molecular Weight: 311.56 g/mol
• IUPAC Name: 5-bromo-N-(4-chlorophenyl)pyridine-2-carboxamide
• InChI: InChI=1S/C12H8BrClN2O/c13-8-1-6-11(15-7-8)12(17)16-10-4-2-9(14)3-5-10/h1-7H,(H,16,17)
• InChI Key: GXFHLTWVJOBSSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=NC=C(C=C2)Br)Cl

Description

5-Bromo-pyridine-2-carboxylic acid (4-chloro-phenyl)-amide is a useful research compound. Its molecular formula is C12H8BrClN2O and its molecular weight is 311.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To 5-Bromo-pyridine-2-carbonyl chloride (69, 0.76 g, 3.4 mmol) in acetonitrile (29.0 mL) were added p-chloroaniline (53, 0.702 g, 5.50 mmol), 4-dimethylamino-pyridine (0.12 g, 0.96 mmol) and pyridine (2.9 mL, 0.036 mol). The reaction was stirred at 68° C. overnight, then poured into water, acidified with 1N HCl to pH around 1 and extracted with ethyl acetate. The organic layer was dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated and purified by silica gel column chromatography eluting with dichloromethane to give a white solid (70, 0.75 g, 70.0%).